(2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-methoxyphenyl)methanol

• CAS No.: 918812-46-1
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol
• IUPAC Name: [2-(3,5-dimethylpyrazol-1-yl)-5-methoxyphenyl]methanol
• InChI: InChI=1S/C13H16N2O2/c1-9-6-10(2)15(14-9)13-5-4-12(17-3)7-11(13)8-16/h4-7,16H,8H2,1-3H3
• InChI Key: BIUCTAOHZIQUDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=C(C=C(C=C2)OC)CO)C

Description

(2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-methoxyphenyl)methanol is a compound that belongs to the class of pyrazole derivatives. Pyrazole derivatives are known for their diverse biological activities and have been widely studied for their potential applications in various fields such as medicine, agriculture, and materials science. This compound, in particular, has a unique structure that combines a pyrazole ring with a methoxyphenyl group, making it an interesting subject for research and development.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-methoxyphenyl)methanol typically involves the condensation of 3,5-dimethyl-1H-pyrazole with a suitable methoxyphenyl derivative. One common method involves the reaction of 3,5-dimethyl-1H-pyrazole with 5-methoxybenzaldehyde in the presence of a reducing agent such as sodium borohydride. The reaction is usually carried out in an organic solvent like ethanol or methanol under reflux conditions .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions such as temperature, pressure, and solvent choice can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions: (2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-meth